Cas no 644997-08-0 (D-Tyrosine, D-tyrosyl-D-alanyl-D-phenylalanyl-D-phenylalanyl-)

• Product name: D-Tyrosine, D-tyrosyl-D-alanyl-D-phenylalanyl-D-phenylalanyl-
• CAS No: 644997-08-0
• MF: C₃₉H₄₃N₅O₈
• MW: 709.787430047989
• CID: 423331
• PubChem ID: 71379792

D-Tyrosine, D-tyrosyl-D-alanyl-D-phenylalanyl-D-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine, D-tyrosyl-D-alanyl-D-phenylalanyl-D-phenylalanyl-
• (2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• D-Tyrosyl-D-alanyl-D-phenylalanyl-D-phenylalanyl-D-tyrosine
• DTXSID30802337
• 644997-08-0

• Inchi： InChI=1S/C39H43N5O8/c1-24(41-36(48)31(40)20-27-12-16-29(45)17-13-27)35(47)42-32(21-25-8-4-2-5-9-25)37(49)43-33(22-26-10-6-3-7-11-26)38(50)44-34(39(51)52)23-28-14-18-30(46)19-15-28/h2-19,24,31-34,45-46H,20-23,40H2,1H3,(H,41,48)(H,42,47)(H,43,49)(H,44,50)(H,51,52)/t24-,31-,32-,33-,34-/m1/s1
• InChI Key： GNTBZFGHRWVRRX-KHJXSPNTSA-N
• SMILES： CC(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CC3=CC=C(C=C3)O)C(=O)O)NC(=O)C(CC4=CC=C(C=C4)O)N

Computed Properties

• Exact Mass: 709.31139
• Monoisotopic Mass: 709.31116335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 52
• Rotatable Bond Count: 17
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 220Ų

Experimental Properties

• PSA: 220.18